Cas no 2005-10-9 (6H-Dibenzo[b,d]pyran-6-one)

• Product name: 6H-Dibenzo[b,d]pyran-6-one
• CAS No: 2005-10-9
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• MDL: MFCD00027376
• CID: 267890

6H-Dibenzo[b,d]pyran-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one
• 6H-BENZO[C]CHROMEN-6-ONE
• 6H-Dibenzo(b,d)pyran,6-oxo
• 6H-DIBENZO(b,d)PYRAN-6-ONE
• benzo[c]benzopyran-2-one
• benzocoumarin
• biphenyl-2,2'-carbolactone
• dibenzo[b,d]pyran-6-one
• 6H-dibenzo-(b,d)-pyran-6-one
• Benzo[c]chromen-6-one
• 3,4-benzocoumarin
• 6H-Dibenzo(b,d)pyran, 6-oxo-
• AK155425
• NSC407876
• 6H-Dibenzo[b, 6-oxo-
• WLN: T B666 HOVJ
• TVKNXKLYVUVOCV-UHFFFAOYSA-N
• 2-Hydroxy-2'-carboxydiphenyllactone
• BDBM50215547
• STK290990
• 6H-?Dibenzo[b,?d]?pyran-?6-?one

• MDL： MFCD00027376
• Inchi： 1S/C13H8O2/c14-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H
• InChI Key： TVKNXKLYVUVOCV-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 0140721

Computed Properties

• Exact Mass: 196.05200
• Monoisotopic Mass: 196.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.277
• Boiling Point: 354.7°C at 760 mmHg
• Flash Point: 148°C
• Refractive Index: 1.642
• PSA: 30.21000
• LogP: 2.94620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives